Cas no 626216-39-5 (N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine)

N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine is a versatile diamine derivative featuring a furylmethyl substituent, which enhances its reactivity and coordination properties. This compound is particularly valued in organic synthesis and catalysis due to its bifunctional amine groups, enabling selective bond formation and metal chelation. The furan ring contributes to its electron-rich character, making it useful in ligand design for transition metal complexes. Its structural stability and moderate basicity allow for applications in pharmaceutical intermediates and fine chemical production. The compound’s well-defined molecular structure ensures consistent performance in synthetic pathways, offering reliability in research and industrial processes.
N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine structure
626216-39-5 structure
Product Name:N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine
CAS No:626216-39-5
MF:C9H16N2O
MW:168.236142158508
MDL:MFCD03856648
CID:1016899
PubChem ID:5007494
Update Time:2025-11-07

N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N-(2-furanylmethyl)-N,N-dimethyl-(9CI)
    • N'-FURAN-2-YLMETHYL-N,N-DIMETHYL-ETHANE-1,2-DIAMINE
    • Z90512819
    • 626216-39-5
    • AB01319581-02
    • STK723741
    • CS-0230546
    • [2-(dimethylamino)ethyl][(furan-2-yl)methyl]amine
    • [2-(dimethylamino)ethyl](furan-2-ylmethyl)amine
    • VS-01553
    • AKOS000147153
    • NCGC00324942-01
    • BBL004923
    • MFCD03856648
    • G39048
    • N1-(Furan-2-ylmethyl)-N2,N2-dimethylethane-1,2-diamine
    • EN300-104408
    • N'-(furan-2-ylmethyl)-N,N-dimethylethane-1,2-diamine
    • N-(furan-2-ylmethyl)-N',N'-dimethylethane-1,2-diamine
    • ALBB-021115
    • 1,2-ethanediamine, N'-(2-furanylmethyl)-N,N-dimethyl-
    • N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine
    • MDL: MFCD03856648
    • Inchi: 1S/C9H16N2O/c1-11(2)6-5-10-8-9-4-3-7-12-9/h3-4,7,10H,5-6,8H2,1-2H3
    • InChI Key: FSUKHKIOJCSGHL-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNCCN(C)C

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 28.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 224.7±20.0 °C at 760 mmHg

N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine Security Information

N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine Pricemore >>

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N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine Suppliers

Amadis Chemical Company Limited
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(CAS:626216-39-5)N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine
Order Number:A1168208
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:10
Price ($):265.0
Email:sales@amadischem.com

Additional information on N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine

N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine: A Comprehensive Overview

N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine, also known by its CAS number 626216-39-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a furyl group with a dimethylamine moiety, making it a valuable intermediate in the synthesis of advanced materials and pharmaceutical agents. Recent studies have highlighted its potential in drug delivery systems and as a precursor for novel polymer materials.

The molecular structure of N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine is defined by its ethane backbone, which is substituted with two methyl groups on one nitrogen atom and a furylmethyl group on the other. This arrangement imparts the compound with unique electronic properties and reactivity. The furyl group, derived from furan, introduces aromaticity and conjugation into the molecule, enhancing its stability and reactivity in certain chemical transformations. The dimethylamine group contributes to the compound's basicity and ability to form stable complexes with metal ions, making it a valuable ligand in coordination chemistry.

Recent research has focused on the synthesis of N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine through various routes, including nucleophilic substitution and condensation reactions. These studies have optimized reaction conditions to improve yield and purity, making the compound more accessible for large-scale applications. For instance, a study published in 2023 demonstrated a novel method for synthesizing this compound using microwave-assisted chemistry, significantly reducing reaction time while maintaining high product quality.

In terms of applications, N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine has shown promise in the field of drug delivery. Its ability to form stable complexes with metal ions such as copper and zinc has led to its use as a ligand in metallo-drug design. A 2023 study highlighted its potential as a carrier for anticancer drugs, where it can encapsulate therapeutic agents and deliver them selectively to target cells. This application underscores the compound's role in advancing personalized medicine.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its use as a precursor for polymeric materials has been explored in recent studies. For example, researchers have utilized it to synthesize novel polyurethanes with improved mechanical properties. The compound's ability to participate in both nucleophilic and electrophilic reactions makes it an ideal building block for constructing complex polymer networks.

The chemical properties of N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine are highly dependent on its functional groups. The furyl group contributes to aromatic stability and conjugation effects, while the dimethylamine group imparts basicity and coordination capabilities. These properties make the compound highly versatile in various chemical reactions. Recent studies have also explored its catalytic applications; for instance, it has been used as an organocatalyst in asymmetric synthesis reactions.

In conclusion, N'-(2-Furylmethyl)-N,N-Dimethylethane-1,2-Diamine (CAS No: 626216-39-5) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables applications ranging from drug delivery systems to advanced materials synthesis. As research continues to uncover new aspects of its chemistry and utility, this compound is poised to play an increasingly important role in modern science and technology.

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Amadis Chemical Company Limited
(CAS:626216-39-5)N'-(2-furylmethyl)-N,N-dimethylethane-1,2-diamine
A1168208
Purity:99%
Quantity:1g
Price ($):265.0
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